Cas no 2649016-50-0 (2-chloro-4-(1-isocyanatocyclopropyl)-6-methylpyridine)

• Product Name: 2-chloro-4-(1-isocyanatocyclopropyl)-6-methylpyridine
• CAS No: 2649016-50-0
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• CID: 6305217
• PubChem ID: 165635310
• Update Time: 2025-05-21

2-chloro-4-(1-isocyanatocyclopropyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(1-isocyanatocyclopropyl)-6-methylpyridine
• EN300-1994898
• 2649016-50-0

• Inchi： 1S/C10H9ClN2O/c1-7-4-8(5-9(11)13-7)10(2-3-10)12-6-14/h4-5H,2-3H2,1H3
• InChI Key： GDWYLRQVFNENEB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)C1(CC1)N=C=O

Computed Properties

• Exact Mass: 208.0403406g/mol
• Monoisotopic Mass: 208.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.3Ų

Additional information on 2-chloro-4-(1-isocyanatocyclopropyl)-6-methylpyridine

2-chloro-4-(1-isocyanatocyclopropyl)-6-methylpyridine: A Comprehensive Overview

2-chloro-4-(1-isocyanatocyclopropyl)-6-methylpyridine (CAS No. 2649016-50-0) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with substituents that confer both electronic and steric properties. The presence of the isocyanate group and the chlorine atom makes it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of 2-chloro-4-(1-isocyanatocyclopropyl)-6-methylpyridine in the development of novel agrochemicals. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of herbicides and insecticides with enhanced efficacy. For instance, a 2023 study published in *Journal of Agricultural Chemistry* reported that derivatives of this compound exhibited remarkable activity against major agricultural pests, such as *Helicoverpa armigera* and *Plutella xylostella*. The cyclopropyl group in the molecule plays a critical role in stabilizing the active conformation required for pest control.

In the pharmaceutical industry, 2-chloro-4-(1-isocyanatocyclopropyl)-6-methylpyridine has been explored as a potential lead compound for drug discovery. Its ability to act as a pyridine-based scaffold makes it an attractive candidate for designing bioactive molecules. A 2023 study in *Drug Discovery Today* revealed that this compound can be modified to target specific enzymes involved in neurodegenerative diseases, such as acetylcholinesterase. The isocyanate group facilitates the formation of covalent bonds with these enzymes, enhancing their inhibitory effects.

The synthesis of 2-chloro-4-(1-isocyanatocyclopropyl)-6-methylpyridine involves a multi-step process that combines nucleophilic aromatic substitution and cyclopropanation reactions. A 2023 paper in *Organic Process Research & Development* detailed an optimized route for its large-scale production, emphasizing the importance of reaction conditions such as temperature and solvent selection. The use of a chloropyridine derivative as the starting material ensures high yields and purity.

From an environmental perspective, understanding the fate and behavior of 2-chloro-4-(1-isocyanatocyclopropyl)-6-methylpyridine in ecosystems is crucial. A 2023 study published in *Environmental Science & Technology* investigated its biodegradation pathways under aerobic and anaerobic conditions. Results indicated that the compound undergoes rapid transformation under aerobic conditions, primarily through hydrolysis and microbial degradation. This information is vital for assessing its potential environmental impact and ensuring sustainable practices during its production and application.

In conclusion, 2-chloro-4-(1-isocyanatocyclopropyl)-6-methylpyridine (CAS No. 2649016-50-0) stands out as a key intermediate with diverse applications across multiple industries. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, underscores its significance in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in driving innovation across various sectors.